Cas no 37043-34-8 (Thiourea, N-(4-hydroxyphenyl)-N-methyl-)

• Product Name: Thiourea, N-(4-hydroxyphenyl)-N-methyl-
• CAS No: 37043-34-8
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 1481420
• PubChem ID: 7148530
• Update Time: 2025-11-02

Thiourea, N-(4-hydroxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-hydroxyphenyl)-N-methyl-
• AKOS026674976
• 1-(4-hydroxyphenyl)-1-methylthiourea
• SCHEMBL25920874
• FS-1923
• 37043-34-8
• 1-(4-Hydroxy-phenyl)-1-methyl-thiourea
• CS-0363605

• MDL： MFCD06739937
• Inchi： 1S/C8H10N2OS/c1-10(8(9)12)6-2-4-7(11)5-3-6/h2-5,11H,1H3,(H2,9,12)
• InChI Key： FBCZSTKILWGCLF-UHFFFAOYSA-N
• SMILES： S=C(N)N(C)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 182.0515
• Monoisotopic Mass: 182.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• PSA: 49.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on Thiourea, N-(4-hydroxyphenyl)-N-methyl-

Comprehensive Guide to Thiourea, N-(4-hydroxyphenyl)-N-methyl- (CAS No. 37043-34-8): Properties, Applications, and Market Insights

Thiourea, N-(4-hydroxyphenyl)-N-methyl- (CAS No. 37043-34-8) is a specialized organic compound with a unique molecular structure that combines a thiourea moiety with a hydroxyphenyl group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "Thiourea derivatives applications", "N-methyl thiourea uses", and "hydroxyphenyl thiourea synthesis", reflecting the growing interest in this chemical entity.

The molecular formula of Thiourea, N-(4-hydroxyphenyl)-N-methyl- is C8H10N2OS, with a molecular weight of 182.24 g/mol. Its structure features a thiourea group (–NH–CS–NH–) substituted with a methyl group and a 4-hydroxyphenyl ring, which contributes to its distinctive chemical reactivity. This compound is often studied alongside related terms such as "thiourea-based inhibitors" and "phenolic thiourea compounds" in scientific literature. The presence of both sulfur and oxygen atoms in its structure makes it particularly interesting for researchers investigating "hydrogen bonding interactions" and "molecular recognition" phenomena.

In pharmaceutical research, Thiourea, N-(4-hydroxyphenyl)-N-methyl- has shown promise as a building block for drug development. Recent studies have explored its potential in addressing current healthcare challenges, aligning with popular search queries like "novel antimicrobial agents 2024" and "thyroid disorder treatments". The compound's ability to modulate biological pathways has made it a subject of interest in medicinal chemistry, particularly for researchers investigating "small molecule therapeutics" and "enzyme inhibition mechanisms".

The material science applications of Thiourea, N-(4-hydroxyphenyl)-N-methyl- are equally noteworthy. With increasing global focus on sustainable technologies, this compound has been examined for its potential in "green chemistry applications" and "advanced material synthesis". Its molecular structure allows for interesting interactions with metal ions, making it relevant to current trends in "coordination chemistry" and "catalysis research". These applications align well with industry searches for "eco-friendly chemical alternatives" and "high-performance materials".

From a commercial perspective, the market for Thiourea, N-(4-hydroxyphenyl)-N-methyl- has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Business professionals often search for information on "thiourea derivative suppliers", "chemical pricing trends 2024", and "specialty chemical market analysis". The compound's niche applications have created opportunities for manufacturers to develop customized solutions, responding to the increasing demand for "high-purity specialty chemicals" and "research-grade compounds".

Quality control and analytical methods for Thiourea, N-(4-hydroxyphenyl)-N-methyl- represent another area of significant interest. Analytical chemists frequently search for terms like "HPLC methods for thiourea derivatives" and "spectroscopic characterization techniques". The compound's unique spectral signatures, particularly in UV-Vis and NMR spectroscopy, make it an interesting subject for method development and validation studies. These aspects are crucial for ensuring product quality in both research and industrial applications.

Environmental and safety considerations for Thiourea, N-(4-hydroxyphenyl)-N-methyl- have also become increasingly important topics. With growing awareness of chemical safety, professionals search for information on "green chemistry alternatives" and "sustainable chemical processes". While this compound doesn't fall under hazardous categories, proper handling procedures are still essential, reflecting the industry's shift toward "responsible chemical management" practices. This aligns with current trends in "ESG-compliant chemical production" and "safety-first laboratory protocols".

The future outlook for Thiourea, N-(4-hydroxyphenyl)-N-methyl- appears promising, with several emerging applications on the horizon. Researchers are investigating its potential in cutting-edge fields like "molecular electronics" and "smart materials", responding to searches about "next-generation functional materials". As the chemical industry continues to evolve, this compound's unique properties position it well to address future challenges in "precision medicine", "advanced material design", and "sustainable chemical innovation".

In conclusion, Thiourea, N-(4-hydroxyphenyl)-N-methyl- (CAS No. 37043-34-8) represents a fascinating case study in specialty chemical applications. Its diverse uses across multiple scientific disciplines, combined with growing commercial interest, make it a compound worth watching in the coming years. For researchers and industry professionals staying current with trends like "medicinal chemistry breakthroughs" and "material science innovations", understanding this thiourea derivative's capabilities will remain valuable in navigating the evolving landscape of chemical research and development.